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Compound of Interest

Compound Name: WYE-687 dihydrochloride

Cat. No.: B2702772 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

WYE-687 dihydrochloride is a potent, ATP-competitive, and selective inhibitor of mTOR

(mammalian target of rapamycin) with an IC50 of 7 nM.[1][2][3] It effectively blocks both

mTORC1 and mTORC2 signaling pathways, making it a valuable tool for studying cellular

processes such as cell growth, proliferation, and survival.[1][4][5] Proper preparation of stock

solutions is critical for obtaining accurate and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of WYE-
687 dihydrochloride stock solutions.

Quantitative Data Summary
For accurate preparation of stock solutions, it is essential to use the batch-specific molecular

weight provided on the product vial or Certificate of Analysis. The following table summarizes

the key quantitative data for WYE-687 dihydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2702772?utm_src=pdf-interest
https://www.benchchem.com/product/b2702772?utm_src=pdf-body
https://www.selleckchem.com/products/wye-687.html
https://www.medchemexpress.com/wye-687.html
https://www.medchemexpress.com/wye-687-dihydrochloride.html
https://www.selleckchem.com/products/wye-687.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5336203/
https://www.bio-techne.com/p/small-molecules-peptides/wye-687-dihydrochloride_4282
https://www.benchchem.com/product/b2702772?utm_src=pdf-body
https://www.benchchem.com/product/b2702772?utm_src=pdf-body
https://www.benchchem.com/product/b2702772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2702772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Molecular Weight 601.53 g/mol

Formula C₂₈H₃₂N₈O₃·2HCl

Purity ≥98% (HPLC)

Solubility in Water Up to 100 mM (60.15 mg/mL) [5]

Solubility in DMSO Up to 100 mM (60.15 mg/mL) [5]

Storage (Solid)

Desiccate at room

temperature. Can be stored for

up to 6 months if the vial is

kept tightly sealed.

[6]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or at -80°C for

up to 1 year to avoid repeated

freeze-thaw cycles.

[1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of WYE-687
dihydrochloride in DMSO.

Materials:

WYE-687 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer
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Balance

Procedure:

Equilibrate: Before opening, allow the vial of WYE-687 dihydrochloride to warm to room

temperature for at least 60 minutes to prevent condensation.[6]

Weigh: Accurately weigh the desired amount of WYE-687 dihydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.015 mg of the compound

(assuming a molecular weight of 601.53 g/mol ).

Dissolve: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For 6.015

mg, add 1 mL of DMSO. It is important to use fresh DMSO as moisture-absorbing DMSO

can reduce solubility.[1]

Mix: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in

a 37°C water bath) may be used to aid dissolution if necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed

vials to minimize freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[1][2]

Preparation of a 10 mM Stock Solution in Water
This protocol describes the preparation of a 10 mM stock solution of WYE-687
dihydrochloride in water.

Materials:

WYE-687 dihydrochloride powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips
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Vortex mixer

Balance

Procedure:

Equilibrate: Allow the vial of WYE-687 dihydrochloride to reach room temperature for at

least 60 minutes before opening.[6]

Weigh: Weigh the desired amount of WYE-687 dihydrochloride powder. For instance, to

prepare 1 mL of a 10 mM stock solution, use 6.015 mg.

Dissolve: Add the calculated volume of sterile water to the powder. For 6.015 mg, add 1 mL

of water.

Mix: Vortex thoroughly until the powder is fully dissolved.

Aliquot: Distribute the stock solution into single-use aliquots in sterile, tightly sealed vials.

Store: Store the aliquots at -20°C for up to 1 month. For longer-term storage, -80°C is

recommended.

Visualizations
mTOR Signaling Pathway Inhibition by WYE-687
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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